Cas no 1805301-68-1 (2-(Difluoromethyl)pyridin-3-ol)

2-(Difluoromethyl)pyridin-3-ol is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical synthesis. The presence of a difluoromethyl group at the 2-position enhances its reactivity and metabolic stability, making it a valuable intermediate for the development of bioactive compounds. The hydroxyl group at the 3-position offers further functionalization potential, enabling diverse derivatization pathways. This compound exhibits favorable physicochemical properties, including improved lipophilicity and bioavailability, which are critical for drug design. Its structural features also contribute to selective binding interactions in target molecules. Suitable for use in cross-coupling reactions and heterocyclic modifications, it serves as a versatile building block in medicinal and material chemistry research.

2-(Difluoromethyl)pyridin-3-ol structure

1805301-68-1 structure

Product Name:2-(Difluoromethyl)pyridin-3-ol

CAS No:1805301-68-1

MF:C₆H₅F₂NO

MW:145.106808423996

CID:4800359

PubChem ID:130094443

Update Time:2025-10-06

2-(Difluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)pyridin-3-ol
- 2-(Difluoromethyl)-3-hydroxypyridine
- MFCD25476540
- YDGFQEZXFOKNDJ-UHFFFAOYSA-N
- 1805301-68-1
- G75859
- Inchi： 1S/C6H5F2NO/c7-6(8)5-4(10)2-1-3-9-5/h1-3,6,10H
- InChI Key： YDGFQEZXFOKNDJ-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC=CN=1)O)F

Computed Properties

Exact Mass: 145.03392011g/mol
Monoisotopic Mass: 145.03392011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 33.1

2-(Difluoromethyl)pyridin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024003298-250mg	2-(Difluoromethyl)-3-hydroxypyridine	1805301-68-1	97%	250mg	$707.20	2022-04-01
Alichem	A024003298-500mg	2-(Difluoromethyl)-3-hydroxypyridine	1805301-68-1	97%	500mg	$1,038.80	2022-04-01
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